tert-butyl 4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate
Overview
Description
Tert-butyl 4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate, also known as TBEPPC, is a synthetic compound that has recently been studied for its potential applications in scientific research. TBEPPC is a derivative of piperazine, an organic compound that is widely used in the pharmaceutical industry as an active ingredient in a variety of drugs. TBEPPC has been found to have a variety of biochemical and physiological effects, as well as potential applications in laboratory experiments.
Scientific Research Applications
Tert-butyl 4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate has been studied for its potential applications in scientific research. It has been found to have a variety of biochemical and physiological effects, which make it a useful tool for studying a variety of biological processes. This compound has been shown to have anticonvulsant properties, and has been studied as a potential treatment for epilepsy. It has also been studied for its potential applications in cancer research, as it has been found to have anti-tumor activity. Additionally, this compound has been studied as a potential treatment for Alzheimer's disease, as it has been found to have neuroprotective effects.
Mechanism of Action
The exact mechanism of action of tert-butyl 4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate is still not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters, such as glutamate and GABA. It is also believed to modulate the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine. Additionally, this compound has been found to interact with certain receptors, such as the NMDA receptor, which is involved in memory and learning.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-oxidant, and anti-apoptotic effects. It has also been found to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases. Additionally, this compound has been found to have anticonvulsant properties, which may be useful in the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
Tert-butyl 4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and is relatively stable in solution. Additionally, this compound has been found to have a variety of biochemical and physiological effects, which make it a useful tool for studying a variety of biological processes. However, this compound also has some limitations. It is not soluble in water, which may limit its use in certain experiments. Additionally, the exact mechanism of action of this compound is still not fully understood, which may limit its use in certain experiments.
Future Directions
There are a variety of potential future directions for the use of tert-butyl 4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate. It may be useful in the treatment of epilepsy, as it has been found to have anticonvulsant properties. Additionally, it may be useful in the treatment of Alzheimer's disease, as it has been found to have neuroprotective effects. Additionally, this compound may be useful in cancer research, as it has been found to have anti-tumor activity. Finally, this compound may be useful in the study of other neurological disorders, such as Parkinson's disease and Huntington's disease, as it has been found to modulate the activity of certain neurotransmitters and enzymes.
Synthesis Methods
Tert-butyl 4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate can be synthesized by a two-step reaction. First, the piperazine is reacted with ethynyl bromide in the presence of a base to form the ethynyl piperazine. This is then reacted with tert-butyl chloroformate in the presence of a base to form this compound. The reaction is carried out in a dry solvent, such as dichloromethane, and the product is isolated by filtration.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(6-ethynylpyridazin-3-yl)piperazine-1-carboxylate involves the reaction of 6-ethynylpyridazine with tert-butyl 4-piperazinecarboxylate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).", "Starting Materials": [ "6-ethynylpyridazine", "tert-butyl 4-piperazinecarboxylate", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "Chloroform", "Methanol", "Dichloromethane", "Diethyl ether", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Dissolve 6-ethynylpyridazine (1.0 equiv) and tert-butyl 4-piperazinecarboxylate (1.2 equiv) in chloroform (10 mL) and stir for 10 minutes at room temperature.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) (1.2 equiv) and 4-dimethylaminopyridine (DMAP) (0.1 equiv) to the reaction mixture and stir for 24 hours at room temperature.", "Step 3: Filter the reaction mixture to remove the dicyclohexylurea byproduct and wash the filter cake with methanol.", "Step 4: Concentrate the filtrate under reduced pressure and dissolve the residue in dichloromethane (20 mL).", "Step 5: Wash the organic layer with water (10 mL), 5% sodium bicarbonate solution (10 mL), and saturated sodium chloride solution (10 mL).", "Step 6: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.", "Step 7: Purify the crude product by column chromatography using a mixture of dichloromethane and diethyl ether as the eluent.", "Step 8: Obtain the desired product as a white solid and characterize by NMR and mass spectrometry." ] } | |
CAS RN |
1708269-17-3 |
Molecular Formula |
C15H20N4O2 |
Molecular Weight |
288.3 |
Purity |
95 |
Origin of Product |
United States |
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